![molecular formula C16H20N4O3S B2407878 3-methyl-5-[[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methyl]-1,2,4-oxadiazole CAS No. 1181464-89-0](/img/structure/B2407878.png)
3-methyl-5-[[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methyl]-1,2,4-oxadiazole
Description
3-methyl-5-[[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methyl]-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C16H20N4O3S and its molecular weight is 348.42. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Agents
The piperazine moiety in EN300-26601477 contributes to its antibacterial potential. Researchers have explored its effectiveness against various bacterial strains, including Gram-positive and Gram-negative bacteria. Mechanistic studies reveal interactions with bacterial enzymes or cell membranes, making it a promising candidate for novel antibacterial drugs .
Anticancer Compounds
EN300-26601477’s unique structure suggests potential anticancer activity. It may interfere with cancer cell proliferation, apoptosis pathways, or angiogenesis. Researchers investigate its effects on different cancer types, aiming to develop targeted therapies .
Neurological Disorders
The piperazine ring is a common feature in drugs for neurological conditions. EN300-26601477’s structure hints at possible applications in treating Parkinson’s and Alzheimer’s diseases. Studies explore its neuroprotective effects and interactions with relevant receptors .
Antiviral Agents
EN300-26601477’s scaffold could be modified to create antiviral agents. Researchers investigate its potential against RNA or DNA viruses, including influenza, herpes, and HIV. Structural modifications may enhance its efficacy and selectivity .
Anti-Inflammatory Properties
The compound’s 1,2,4-oxadiazole ring suggests anti-inflammatory potential. Studies evaluate its effects on inflammatory pathways, cytokines, and immune cells. EN300-26601477 may contribute to novel anti-inflammatory drugs .
Psychoactive Research
While not a therapeutic application, the piperazine ring has been explored for psychoactive effects. Researchers study its interactions with neurotransmitter receptors, shedding light on its potential recreational use .
properties
IUPAC Name |
3-methyl-5-[[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methyl]-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O3S/c1-14-17-16(23-18-14)13-19-8-10-20(11-9-19)24(21,22)12-7-15-5-3-2-4-6-15/h2-7,12H,8-11,13H2,1H3/b12-7+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRKXDKDTIPALGB-KPKJPENVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)CN2CCN(CC2)S(=O)(=O)C=CC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NOC(=N1)CN2CCN(CC2)S(=O)(=O)/C=C/C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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